Cas no 24403-35-8 (4H-Quinolizine-1-carboxylicacid, 4-oxo-, ethyl ester)

• Product Name: 4H-Quinolizine-1-carboxylicacid, 4-oxo-, ethyl ester
• CAS No: 24403-35-8
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 287354
• PubChem ID: 273146
• Update Time: 2025-04-19

4H-Quinolizine-1-carboxylicacid, 4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Quinolizine-1-carboxylicacid, 4-oxo-, ethyl ester
• 1,3-Bis-carbethoxy-4H-chinolizin-4-on
• 1-Carbethoxy-4H-chinolizin-4-on
• 1-Ethoxycarbonyl-4H-quinoliz
• 4-Oxo-4H-chinolizin-1-carbonsaeure-aethylester
• 4-oxo-4H-quinolizin-1-carboxylic acid ethyl ester
• 4-oxo-4H-quinolizine-1-carboxylic acid ethyl ester
• AC1L67VF
• AC1Q64PV
• Diethyl 4-oxo-4H-quinolizine-1,3-dicarboxylate
• ethyl 4-oxo-4H-quinolizine-1-carboxylate
• Ethyl-4-oxo-4H-chinolizin-1-carboxylat
• NSC96508
• Oprea1_002113
• DTXSID10947275
• 24403-35-8
• SCHEMBL10741260
• NSC-118143
• NSC118143

• Inchi： 1S/C12H11NO3/c1-2-16-12(15)9-6-7-11(14)13-8-4-3-5-10(9)13/h3-8H,2H2,1H3
• InChI Key： LRYIQNJLUHCZLL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(N2C=CC=CC2=1)=O)=O

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61
• LogP: 1.47620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines Quinolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines